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Compound of Interest

Compound Name: Neryl butyrate

Cat. No.: B1588603 Get Quote

Introduction

Neryl butyrate is a flavor and fragrance compound with a sweet, fruity, and floral aroma. It is

used in the food, cosmetic, and pharmaceutical industries to impart these characteristics to

various products.[1][2][3] This document provides detailed protocols for the synthesis of neryl
butyrate from nerol, focusing on both enzymatic and chemical esterification methods. The

enzymatic approach is often preferred in the flavor and fragrance industry as it can be labeled

"natural" and is considered a "green" process.[4]

Physicochemical Properties of Neryl Butyrate
Property Value Reference

Molecular Formula C14H24O2 [5]

Appearance Colorless to pale yellow liquid [5]

Odor Sweet, leafy, floral [5]

Boiling Point
239.00 to 240.00 °C @ 760.00

mm Hg
[5]

Density 0.898-0.910 g/cm³ [5]

Refractive Index 1.4539-1.4650 [5]

Solubility
Soluble in alcohol; insoluble in

water
[5]
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Protocols for the Synthesis of Neryl Butyrate
Two primary methods for the synthesis of neryl butyrate are detailed below: enzymatic

esterification and chemical esterification.

Protocol 1: Enzymatic Esterification of Nerol
Enzymatic synthesis is a highly specific and mild method for producing esters. Lipases are

commonly used biocatalysts that can perform esterification in aqueous or non-aqueous media.

[1][3] This protocol is based on procedures for the synthesis of similar terpene esters, such as

geranyl butyrate and neryl acetate.[1][6]

1.1. Materials and Reagents

Nerol (Substrate)

Butyric Acid (Acyl Donor)

Immobilized Lipase (e.g., Eversa Transform 2.0 from Thermomyces lanuginosus or

Novozyme 435 from Candida antarctica)[1][4]

Hexane (Optional, for solvent-based reaction)

Saturated Sodium Carbonate (Na₂CO₃) solution (for purification)[2]

Anhydrous Sodium Sulfate (Na₂SO₄) (for drying)

Incubator with orbital shaker

1.2. Experimental Procedure

Reaction Setup:

In a sealed reaction vessel (e.g., a 50 mL screw-capped flask), combine nerol and butyric

acid. A typical molar ratio is 1:5 (nerol:butyric acid).[1]

Add the immobilized lipase. The enzyme loading is typically between 10-15% (w/w) of the

total reactant weight.[1]
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The reaction can be performed in a solvent-free system or in an organic solvent like

hexane.[2][3]

Incubation:

Place the reaction vessel in an incubator with an orbital shaker set to approximately 200

rpm to ensure adequate mixing.[1][7]

Maintain the reaction temperature at 50°C.[1]

Allow the reaction to proceed for 6-12 hours. The progress can be monitored by

techniques such as gas chromatography (GC).[1]

Enzyme Removal:

After the reaction, separate the immobilized enzyme from the reaction mixture by filtration

or centrifugation. The enzyme can often be washed and reused for subsequent reactions.

Product Purification:

Transfer the reaction mixture to a separatory funnel.

Add a saturated sodium carbonate (Na₂CO₃) solution to neutralize any unreacted butyric

acid.[2]

Extract the neryl butyrate with an organic solvent like hexane if the reaction was solvent-

free.

Wash the organic layer with water.

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

Remove the solvent under reduced pressure using a rotary evaporator to obtain the

purified neryl butyrate.[2]

1.3. Quantitative Data for Enzymatic Synthesis of Terpene Esters
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The following table summarizes typical reaction conditions and outcomes for the enzymatic

synthesis of similar esters.

Parameter
Geranyl Butyrate
Synthesis

Neryl Acetate
Synthesis

Reference

Enzyme Eversa Transform 2.0 Novozyme 435 [1][6]

Acyl Donor Butyric Acid Ethyl Acetate [1][6]

Molar Ratio

(Alcohol:Acyl Donor)
1:5 1:12.6 [1][6]

Enzyme Loading (%

w/w)
15% 2.6% [1][6]

Temperature 50°C 52.7°C [1][6]

Reaction Time 6 hours 2 hours [1][6]

Agitation Speed 200 rpm 400 rpm [1][8]

Conversion/Yield 93% 91.6% [1][6]

1.4. Workflow for Enzymatic Synthesis

Reaction Purification

1. Mix Nerol,
Butyric Acid,

& Immobilized Lipase

2. Incubate
(50°C, 200 rpm, 6h)

Reaction
Conditions 3. Filter to

Remove Enzyme
4. Neutralize with
Na2CO3 Solution

5. Extract with
Organic Solvent

6. Dry with
Na2SO4

7. Evaporate
Solvent

Pure Neryl
Butyrate

Click to download full resolution via product page

Caption: Workflow for the enzymatic synthesis of neryl butyrate.
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Protocol 2: Chemical Esterification of Nerol using
Butyryl Chloride
This method involves the reaction of nerol with a more reactive acyl donor, butyryl chloride, in

the presence of a base to neutralize the HCl byproduct. This approach is generally faster than

Fischer esterification.[9]

2.1. Materials and Reagents

Nerol

Butyryl Chloride

Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) (Solvent)[9]

Triethylamine (TEA) or Pyridine (Base)[9]

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (Saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Magnetic stirrer and inert atmosphere setup (e.g., Nitrogen or Argon)

2.2. Experimental Procedure

Reaction Setup:

In a round-bottom flask under an inert atmosphere, dissolve nerol (1 equivalent) and

triethylamine (1.1 equivalents) in anhydrous dichloromethane.

Cool the solution to 0°C in an ice bath.

Addition of Acyl Chloride:

Slowly add butyryl chloride (1.1 equivalents) dropwise to the stirred solution.
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After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography

(TLC).

Work-up:

Quench the reaction by adding water.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with saturated sodium bicarbonate solution, water,

and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification:

Filter off the drying agent.

Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the

crude neryl butyrate.

If necessary, purify the crude product further by flash column chromatography on silica gel.

2.3. Quantitative Data for Chemical Esterification

While specific yield data for the synthesis of neryl butyrate via this method is not readily

available in the provided search results, similar reactions typically yield high conversions. For

instance, the esterification of n-butyl alcohol with n-butyric acid in the presence of thionyl

chloride (which can form the acyl chloride in situ) can result in yields of around 80%.[10]

2.4. Workflow for Chemical Synthesis
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Reaction Work-up & Purification

1. Dissolve Nerol & TEA
in Anhydrous DCM 2. Cool to 0°C 3. Add Butyryl

Chloride Dropwise
4. Stir at Room
Temperature

5. Quench with
Water

6. Wash with NaHCO3,
Water, & Brine

7. Dry over
MgSO4

8. Concentrate
in vacuo

Optional:
Flash

Chromatography

Pure Neryl
Butyrate
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Caption: Workflow for chemical synthesis via acylation with butyryl chloride.

Conclusion
Both enzymatic and chemical methods can be effectively employed for the synthesis of neryl
butyrate. The choice of protocol depends on the specific requirements of the application, such

as the need for a "natural" label, desired yield, and available equipment. For applications in the

food and fragrance industries, the enzymatic protocol is highly recommended due to its green

credentials and high specificity.[4] The chemical method using butyryl chloride offers a faster

reaction time and is suitable for laboratory-scale synthesis where such considerations are less

critical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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